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Compound of Interest

Compound Name:
O-Benzyl Posaconazole-4-

hydroxyphenyl-d4

Cat. No.: B12412611 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Posaconazole is a broad-spectrum triazole antifungal agent used for the treatment and

prophylaxis of invasive fungal infections. Therapeutic drug monitoring (TDM) of posaconazole

is crucial to ensure efficacy and minimize toxicity due to its variable pharmacokinetics. This

document provides a detailed protocol for the quantitative analysis of posaconazole in human

plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly

sensitive and specific method.

Experimental Protocols
This section outlines the materials, reagents, and detailed procedures for sample preparation,

and LC-MS/MS analysis.

Materials and Reagents
Posaconazole reference standard

Posaconazole-d4 (internal standard)[1][2]

HPLC grade methanol and acetonitrile[1]
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Formic acid, reagent grade[1]

Deionized water

Human plasma (K2EDTA)[3]

Volumetric flasks and pipettes

Microcentrifuge tubes

Centrifuge

Vortex mixer

Standard and Quality Control Sample Preparation
Stock Solutions: Prepare primary stock solutions of posaconazole (100 µg/mL) and

posaconazole-d4 (IS) (100 µg/mL) in methanol.[1]

Working Standard Solutions: Prepare working standard solutions of posaconazole by diluting

the primary stock solution with methanol to create calibration standards.[1] A separate

working solution for the internal standard (e.g., 1 µg/mL) is also prepared by diluting the IS

stock solution with methanol.[1]

Calibration Curve and Quality Control (QC) Samples: Spike blank human plasma with the

posaconazole working solutions to create calibration standards at concentrations ranging

from 2 to 1000 ng/mL.[1][2] Similarly, prepare QC samples at low, medium, and high

concentrations (e.g., 2, 800, and 1600 ng/mL).[4]

Sample Preparation: Protein Precipitation
Protein precipitation is a common, simple, and rapid method for extracting posaconazole from

plasma.[1][5][6]

Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.

Add 10 µL of the internal standard working solution (Posaconazole-d4).
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Add 300 µL of acetonitrile to precipitate the plasma proteins.[1][7]

Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

LC-MS/MS Conditions
The following are typical LC-MS/MS parameters for posaconazole analysis. Optimization may

be required based on the specific instrumentation used.

Liquid Chromatography (LC) Parameters

Parameter Value

Column C18 column (e.g., 50 mm × 2.0 mm, 5 µm)[1]

Mobile Phase
Acetonitrile, water, and formic acid (55:45:0.1,

v/v/v)[1][2]

Flow Rate 0.25 mL/min[1][2]

Injection Volume 10 µL[1]

Column Temp. 40 °C

Autosampler Temp 10 °C[4]

Run Time Approximately 3.0 minutes[1]

Mass Spectrometry (MS) Parameters
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive[1]

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions
Posaconazole: m/z 701.5 → 683.3[1]

Posaconazole-d4 (IS): m/z 705.5 → 687.3[1]

Ion Source Temp. 350 °C[1]

IonSpray Voltage 4900 V[1]

Collision Energy
Posaconazole: 46 eV Posaconazole-d4: 24

eV[1]

Data Presentation: Quantitative Summary
The following tables summarize the quantitative data from various validated methods for

posaconazole analysis in human plasma.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Method Linearity Range (ng/mL) LLOQ (ng/mL)

LC-MS/MS (Acetonitrile

Precipitation)
2 - 1000[1][2] 2[1][2]

LC-MS/MS (Solid Phase

Extraction)
5 - 5000[8] 5[8]

UPLC-MS/MS

(Acetonitrile/Methanol

Precipitation)

14 - 12000[5] 14[5]

LC-MS/MS (Protein

Precipitation)
5.01 - 2502.29[3] 5.01[3]

UPLC-MS/MS (Multiplex) 10 - 50000 (for azoles) 10 - 100 (for azoles)[6]

Table 2: Accuracy and Precision Data
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Method
Concentration
Level

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy (%)

LC-MS/MS[1]
QC Low, Mid,

High
Within ±10% Within ±10% Within ±10%

LC-MS/MS[8]
QC Low, Mid,

High
2.3 - 8.7% 2.3 - 8.7% -4.6 to 2.8%

UPLC-MS/MS[5]
QC Low, Mid,

High
7% ± 4% 7% ± 3% 103% ± 4%

UPLC-MS/MS[4]
QC Low, Mid,

High

< 5.4%

(Zanubrutinib) <

7.0%

(Posaconazole)

< 5.4%

(Zanubrutinib) <

7.0%

(Posaconazole)

-7.5 to 4.2%

(Zanubrutinib)

-1.6 to 3.7%

(Posaconazole)

Visualizations
Experimental Workflow Diagram

Start:
Human Plasma Sample

Sample Preparation:
1. Add Internal Standard (Posaconazole-d4)

2. Protein Precipitation (Acetonitrile)
3. Vortex & Centrifuge

Supernatant Transfer:
Collect clear supernatant

LC Injection:
Inject sample onto C18 column

LC Separation:
Isocratic elution with

Acetonitrile:Water:Formic Acid

MS/MS Detection:
ESI+ in MRM mode

Data Analysis:
Peak area integration,

calculate concentration ratio

End:
Report Posaconazole Concentration

Click to download full resolution via product page

Caption: Experimental workflow for posaconazole analysis.

Bioanalytical Method Validation Logic
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decision pass fail Method Validation Start
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Caption: Bioanalytical method validation decision logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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